Cas no 1321594-80-2 (Ethyl 1-isopropyl-3-methyl-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 1-isopropyl-3-methyl-1H-pyrazole-4-carboxylate
• CAS No: 1321594-80-2
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 2108672
• Update Time: 2023-08-03

Ethyl 1-isopropyl-3-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-isopropyl-3-methyl-1H-pyrazole-4-carboxylate
• ethyl 3-methyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylate
• KRFFWLKPAFNQGD-UHFFFAOYSA-N
• Ethyl 1-isopropyl-3-methyl-1H-pyrazole-4-carboxylate

• Inchi： 1S/C10H16N2O2/c1-5-14-10(13)9-6-12(7(2)3)11-8(9)4/h6-7H,5H2,1-4H3
• InChI Key： KRFFWLKPAFNQGD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C)=NN(C=1)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Topological Polar Surface Area: 44.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives